N-tert-butyl-4-iodobenzenesulfonamide
Description
N-tert-butyl-4-iodobenzenesulfonamide is a sulfonamide derivative featuring a tert-butyl group attached to the nitrogen atom and an iodine substituent at the para position of the benzene ring. Its molecular formula is C₁₀H₁₅INO₂S, with a molecular weight of 340.20 g/mol. The tert-butyl group confers steric bulk and hydrophobicity, while the iodine substituent may influence electronic properties and reactivity, particularly in substitution or cross-coupling reactions.
Properties
CAS No. |
403793-15-7 |
|---|---|
Molecular Formula |
C10H14INO2S |
Molecular Weight |
339.2g/mol |
IUPAC Name |
N-tert-butyl-4-iodobenzenesulfonamide |
InChI |
InChI=1S/C10H14INO2S/c1-10(2,3)12-15(13,14)9-6-4-8(11)5-7-9/h4-7,12H,1-3H3 |
InChI Key |
UZUMOUHLKKPBQT-UHFFFAOYSA-N |
SMILES |
CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)I |
Canonical SMILES |
CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)I |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Biological Relevance : tert-butyl sulfonamides are promising scaffolds for drug development due to metabolic stability, while iodine’s lipophilicity could optimize pharmacokinetics.
- Synthetic Challenges : Halogenation of tert-butyl-bearing precursors requires careful control to avoid steric interference, as seen in moderate yields (66–75%) for related compounds .
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